Cas no 2306261-70-9 (2-methyl-2-pyrimidin-2-yl-propan-1-amine;hydrochloride)

• Product Name: 2-methyl-2-pyrimidin-2-yl-propan-1-amine;hydrochloride
• CAS No: 2306261-70-9
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 5304946
• Update Time: 2026-03-10

2-methyl-2-pyrimidin-2-yl-propan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-pyrimidin-2-yl-propan-1-amine;hydrochloride

• Inchi： 1S/C8H13N3.ClH/c1-8(2,6-9)7-10-4-3-5-11-7;/h3-5H,6,9H2,1-2H3;1H
• InChI Key： LFUCPPQUOOPHMR-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC=N1)(C)(C)CN.Cl

Additional information on 2-methyl-2-pyrimidin-2-yl-propan-1-amine;hydrochloride

Research Brief on 2-methyl-2-pyrimidin-2-yl-propan-1-amine;hydrochloride (CAS: 2306261-70-9): Recent Advances and Applications

The compound 2-methyl-2-pyrimidin-2-yl-propan-1-amine;hydrochloride (CAS: 2306261-70-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its pyrimidine core and amine hydrochloride moiety, has demonstrated potential in various therapeutic applications, including central nervous system (CNS) disorders and oncology. Recent studies have explored its pharmacological properties, synthesis optimization, and mechanism of action, positioning it as a promising candidate for further drug development.

One of the key areas of research has focused on the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 2-methyl-2-pyrimidin-2-yl-propan-1-amine;hydrochloride exhibits affinity for specific serotonin and dopamine receptors, which could be leveraged for the treatment of neuropsychiatric conditions such as depression and anxiety. Additionally, its pharmacokinetic profile, including bioavailability and blood-brain barrier penetration, has been investigated to assess its suitability as a CNS-active agent.

In the realm of oncology, recent findings highlight the compound's potential as an inhibitor of certain kinase pathways implicated in tumor growth. Researchers have synthesized and tested derivatives of 2-methyl-2-pyrimidin-2-yl-propan-1-amine;hydrochloride to enhance its selectivity and potency against cancer cell lines. These efforts have yielded promising results, particularly in the context of resistant malignancies, where traditional therapies often fail.

The synthesis and scalability of 2-methyl-2-pyrimidin-2-yl-propan-1-amine;hydrochloride have also been a focal point of recent investigations. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for transitioning the compound from preclinical studies to clinical trials, ensuring a consistent supply of high-quality material for further testing.

Looking ahead, the research community is optimistic about the translational potential of 2-methyl-2-pyrimidin-2-yl-propan-1-amine;hydrochloride. Ongoing studies are expected to elucidate its full therapeutic spectrum and optimize its chemical properties for enhanced efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development, paving the way for new treatment options in unmet medical needs.